![molecular formula C59H111N3O9S B038959 S-(2,3-Bis(palmitoyloxy)propyl)-N-palmitoylcysteinyl-alanyl-glycine CAS No. 117858-54-5](/img/structure/B38959.png)
S-(2,3-Bis(palmitoyloxy)propyl)-N-palmitoylcysteinyl-alanyl-glycine
Overview
Description
“S-(2,3-Bis(palmitoyloxy)propyl)-N-palmitoylcysteinyl-alanyl-glycine” is a synthetic lipopeptide . It is a derivative of cysteine, a naturally occurring amino acid . The molecule contains a cysteine residue at the C-terminus and is often used in solid phase peptide synthesis .
Synthesis Analysis
The synthesis of this compound involves the coupling of Fmoc-Dhc (Pam)2-OH to the terminal serine residue using HOBt and DICI as activators . The two hydroxy groups are then acylated overnight with palmitic acid .Molecular Structure Analysis
The molecular structure of this compound includes a total of 118 bonds, including 45 non-H bonds, 3 multiple bonds, 38 rotatable bonds, 3 double bonds, 1 carboxylic acid (aliphatic), 2 esters (aliphatic), 1 primary amine (aliphatic), 1 hydroxyl group, and 1 sulfide .Physical And Chemical Properties Analysis
This compound is a white to off-white powder . It has a melting point of 77 - 82 °C . Its molecular formula is C53H83NO8S and its molecular weight is 894.31 .Scientific Research Applications
Vaccine Adjuvant and Immunomodulation
S-[2,3-Bis(palmitoyloxy)propyl]-N-palmitoylcysteinyl-alanyl-glycine, known for its TLR2 agonist properties, plays a crucial role in enhancing immune responses when incorporated into peptide vaccines. The synthesis of this compound and its analogs has facilitated the development of self-adjuvanting lipopeptides, significantly advancing vaccine formulations. By conjugating these lipopeptides with antigenic peptides through click chemistry, researchers have achieved a fully convergent preparation method for potent vaccine adjuvants. This approach has demonstrated significant potential in promoting macrophage and B-cell activation, presenting a non-toxic and non-pyrogenic solution for enhancing the immunogenicity of vaccines and haptens (Wright et al., 2013).
Immunological Activation and Vaccine Design
The unique structural properties of S-[2,3-Bis(palmitoyloxy)propyl]-N-palmitoylcysteinyl-alanyl-glycine enable its incorporation into liposomes, serving as an effective anchor for antigens. This incorporation enhances the mitogenic activities of liposomal lipopeptides, offering up to two orders of magnitude increased potency compared to their free forms. The application of thiol-reactive functionalized lipopeptides, such as those with bromoacetyl derivatives, retains lymphocyte activation potency while facilitating chemoselective conjugation of HS-peptides to vesicle surfaces. This innovative approach aids in the optimization of liposomal-based synthetic vaccines, promising significant advancements in antigen-specific vaccination strategies (Roth et al., 2004).
Gene Delivery Systems
Amphiphilic chitosan derivatives bearing double palmitoyl chains have emerged as promising nanocarriers for plasmid DNA, leveraging the hydrophobic and hydrophilic properties of S-[2,3-Bis(palmitoyloxy)propyl]-N-palmitoylcysteinyl-alanyl-glycine analogs. These carriers self-assemble into nanosized particles, effectively condensing plasmid DNA and facilitating cellular entry with minimal cytotoxicity. This research opens new avenues for nonviral gene delivery, offering a safer and more efficient alternative to traditional viral vectors. Such systems could revolutionize gene therapy, providing targeted delivery mechanisms for genetic material with the potential to treat a wide range of genetic disorders (Pol et al., 2022).
Mechanism of Action
Target of Action
Pam3-Cys-Ala-Gly, also known as 2-[[(2S)-2-[[(2R)-3-[2,3-di(hexadecanoyloxy)propylsulfanyl]-2-(hexadecanoylamino)propanoyl]amino]propanoyl]amino]acetic acid or S-(2,3-Bis(palmitoyloxy)propyl)-N-palmitoylcysteinyl-alanyl-glycine, is a synthetic bacterial lipopeptide . It primarily targets macrophages and B cells , acting as a potent activator .
Mode of Action
The compound interacts with Toll-like receptor 2 (TLR2) to induce an antimicrobial pathway . This interaction triggers the upregulation of the vitamin D receptor and the induction of the antimicrobial peptide cathelicidin, ultimately resulting in the killing of intracellular Mycobacterium tuberculosis .
Biochemical Pathways
The activation of TLR2 by Pam3-Cys-Ala-Gly leads to the induction of an antimicrobial pathway. This pathway involves the upregulation of the vitamin D receptor and the induction of the antimicrobial peptide cathelicidin . The downstream effects include the activation of macrophages and B cells, leading to an enhanced immune response .
Pharmacokinetics
It’s known that macrophages efficiently take up this compound
Result of Action
The result of Pam3-Cys-Ala-Gly’s action is the activation of macrophages and B cells, leading to an enhanced immune response . In vitro studies with human macrophages have shown that this compound triggers the release of significantly higher levels of TNF, IL-12, and IL-10 than controls .
Action Environment
The action of Pam3-Cys-Ala-Gly can be influenced by various environmental factors. For instance, the formulation and delivery of the compound can affect its efficacy
Biochemical Analysis
Biochemical Properties
Pam3-Cys-Ala-Gly plays a significant role in biochemical reactions. It interacts with Toll-like receptor 2, inducing an antimicrobial pathway . This interaction triggers the activation of macrophages and B cells, which are crucial components of the immune system .
Cellular Effects
The effects of Pam3-Cys-Ala-Gly on cells are profound. It influences cell function by modulating cell signaling pathways and gene expression. Specifically, it activates macrophages and B cells, enhancing their ability to respond to microbial threats .
Molecular Mechanism
The molecular mechanism of action of Pam3-Cys-Ala-Gly involves binding interactions with biomolecules, particularly Toll-like receptor 2 . This binding triggers a cascade of events leading to the activation of macrophages and B cells .
Metabolic Pathways
Pam3-Cys-Ala-Gly is involved in several metabolic pathways, primarily through its interaction with Toll-like receptor 2
Properties
IUPAC Name |
2-[[(2S)-2-[[(2R)-3-[2,3-di(hexadecanoyloxy)propylsulfanyl]-2-(hexadecanoylamino)propanoyl]amino]propanoyl]amino]acetic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C59H111N3O9S/c1-5-8-11-14-17-20-23-26-29-32-35-38-41-44-54(63)62-53(59(69)61-51(4)58(68)60-47-55(64)65)50-72-49-52(71-57(67)46-43-40-37-34-31-28-25-22-19-16-13-10-7-3)48-70-56(66)45-42-39-36-33-30-27-24-21-18-15-12-9-6-2/h51-53H,5-50H2,1-4H3,(H,60,68)(H,61,69)(H,62,63)(H,64,65)/t51-,52?,53-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MELKZHAKCJIPSL-JYHYCRSOSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCC(=O)NC(CSCC(COC(=O)CCCCCCCCCCCCCCC)OC(=O)CCCCCCCCCCCCCCC)C(=O)NC(C)C(=O)NCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCCCCCCCCCCCC(=O)N[C@@H](CSCC(COC(=O)CCCCCCCCCCCCCCC)OC(=O)CCCCCCCCCCCCCCC)C(=O)N[C@@H](C)C(=O)NCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C59H111N3O9S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50922566 | |
Record name | N-{2-[(3-{[2,3-Bis(hexadecanoyloxy)propyl]sulfanyl}-1-hydroxy-2-[(1-hydroxyhexadecylidene)amino]propylidene)amino]-1-hydroxypropylidene}glycine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50922566 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
1038.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
117858-54-5 | |
Record name | N-Palmitoyl-5,6-dipalmitoylcysteinyl-alanyl-glycine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0117858545 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | N-{2-[(3-{[2,3-Bis(hexadecanoyloxy)propyl]sulfanyl}-1-hydroxy-2-[(1-hydroxyhexadecylidene)amino]propylidene)amino]-1-hydroxypropylidene}glycine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50922566 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.